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Compound of Interest

Compound Name: Heptyl benzoate

Cat. No.: B14017024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

heptyl benzoate. The information is intended to support laboratory personnel in minimizing

exposure risks and ensuring a safe working environment. Due to a lack of extensive, publicly

available safety data specifically for heptyl benzoate, this guide also draws upon information

from structurally related compounds to provide a thorough assessment of potential hazards.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is foundational to

its safe handling. The following table summarizes the key properties of heptyl benzoate.
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Property Value Source

Molecular Formula C₁₄H₂₀O₂ [1][2]

Molecular Weight 220.31 g/mol [1][2]

CAS Number 7155-12-6 [2][3]

Appearance Colorless clear liquid (est) [3][4]

Boiling Point 257.00 °C @ 760.00 mm Hg [3][4]

Flash Point 262.00 °F (127.78 °C) (TCC) [3][4]

Specific Gravity 0.98000 @ 25.00 °C [3][4]

Refractive Index 1.49250 @ 25.00 °C [3][4]

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(est)
[3]

Water Solubility 2.867 mg/L @ 25 °C (est) [3]

LogP (o/w) 5.181 (est) [3]

Hazard Identification and GHS Classification
While a specific GHS classification for heptyl benzoate is not readily available, data from

similar compounds such as n-hexyl benzoate and n-heptyl 4-hydroxybenzoate suggest that it

may cause skin and serious eye irritation.[5][6] Therefore, it is prudent to handle heptyl
benzoate as a potential irritant.

Potential Hazards:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Eye Irritation: May cause serious eye irritation.

Inhalation: Not determined.[3][4]

Ingestion: Not determined.[3][4]
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Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment and preserving the chemical's integrity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to prevent skin and eye contact, inhalation, and

ingestion.

Personal Protective Equipment (PPE) Protection Against

Lab Coat

Skin Contact
Chemical-Resistant Gloves

(e.g., Nitrile)

Safety Goggles Eye Contact

Respirator (if aerosolizing) Inhalation

Click to download full resolution via product page

Caption: Recommended PPE for handling heptyl benzoate.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or creating aerosols.
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Ensure that eyewash stations and safety showers are readily accessible.[6]

General Hygiene Practices
Wash hands thoroughly with soap and water after handling.[7][8]

Do not eat, drink, or smoke in laboratory areas.[7]

Remove contaminated clothing and wash it before reuse.[8]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][9]

Keep away from incompatible materials such as strong oxidizing agents.[8]

First Aid Measures
In the event of exposure, immediate and appropriate action is necessary.

After Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation occurs, get medical advice/attention.[7][8]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[8]

After Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[5][9]

After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical advice/attention if you feel unwell.[8][10]

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste Properly

Spill Cleaned

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[9]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[9]

Specific Hazards: Combustible material. Containers may explode when heated.[9]

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[5][9]

Disposal Considerations
Dispose of heptyl benzoate and its containers in accordance with federal, state, and local

environmental regulations. It should be treated as hazardous waste. Do not reuse empty

containers.[7]

Experimental Protocols: Data Gaps and
Recommendations
Detailed experimental protocols for the safety and toxicity assessment of heptyl benzoate are

not readily available in the public domain. To generate such data, the following standard

toxicological studies would be recommended:

Acute Oral, Dermal, and Inhalation Toxicity: To determine the LD50 and LC50 values.

Skin and Eye Irritation/Corrosion: To assess the potential for local effects.

Skin Sensitization: To evaluate the potential for allergic contact dermatitis.

Genotoxicity: A battery of tests (e.g., Ames test, in vitro micronucleus assay) to assess

mutagenic potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1355514&productDescription=N-HEPTL+4-HYDRXYBNZOATE+98+25G&vendorId=VN00024248&countryCode=US&language=en&keyword=true
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.benchchem.com/product/b14017024?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Heptyl_4_aminobenzoate.pdf
https://www.benchchem.com/product/b14017024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14017024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repeated Dose Toxicity: To identify potential target organs and establish a No-Observed-

Adverse-Effect Level (NOAEL).

These studies should be conducted in compliance with internationally recognized guidelines,

such as those from the Organisation for Economic Co-operation and Development (OECD).

Conclusion
While specific toxicity data for heptyl benzoate is limited, a conservative approach to handling

based on the information available for structurally similar compounds is recommended. By

adhering to the precautions outlined in this guide, researchers, scientists, and drug

development professionals can minimize the risks associated with the handling and use of

heptyl benzoate in the laboratory. Continuous vigilance for new safety information is advised.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14017024#heptyl-benzoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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